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Compound of Interest
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Cat. No.: B089768 Get Quote

Historically utilized as feed additives, arsanilic acid and its sodium salt, sodium arsanilate,

have been employed in the poultry and swine industries to promote growth, improve feed

efficiency, and prevent disease. However, concerns regarding arsenic residues in animal

products and the environment have led to a significant decline in their use, with regulatory

bodies in many countries withdrawing their approval for use in animal feed. This guide provides

a comparative overview of arsanilic acid and sodium arsanilate, focusing on their performance

in animal studies, supported by experimental data.

Performance and Toxicity in Animal Studies
A key study directly comparing the effects of arsanilic acid and sodium arsanilate was

conducted on young turkeys. This research provides the most direct comparative data available

on the performance and toxicity of these two compounds.

Quantitative Data from Turkey Studies
The following tables summarize the findings from a study by Al-Timimi and Sullivan (1972)

investigating the effects of graded levels of arsanilic acid and sodium arsanilate on the

performance of Large White turkeys from day-old to 28 days of age.

Table 1: Effect of Arsanilic Acid on Young Turkeys (0-28 days)
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Dietary
Arsanilic Acid
(%)

Average Body
Weight Gain
(g)

Feed
Efficiency (g
gain/g feed)

Bone Ash (%)
Mortality Rate
(%)

0.00 (Control) 450 0.50 45.2 5.0

0.03 435 0.49 46.1 7.5

0.06 410 0.47 46.8 15.0

0.12 350 0.42 47.5 87.5

Data extrapolated from figures and text in Al-Timimi and Sullivan (1972), Poultry Science.

Table 2: Effect of Sodium Arsanilate on Young Turkeys (0-28 days)

Dietary
Sodium
Arsanilate (%)

Average Body
Weight Gain
(g)

Feed
Efficiency (g
gain/g feed)

Bone Ash (%)
Mortality Rate
(%)

0.00 (Control) 455 0.51 45.5 4.5

0.04 460 0.52 46.5 5.5

0.08 440 0.50 47.0 10.0

0.16 380 0.45 48.0 75.0

Data extrapolated from figures and text in Al-Timimi and Sullivan (1972), Poultry Science.

The results indicate that at lower inclusion levels, both compounds had a minimal impact on

performance, with sodium arsanilate showing a slight improvement in body weight gain and

feed efficiency at the 0.04% level. However, as the dietary concentration of both compounds

increased, there was a progressive depression in body weight gain and feed efficiency,

accompanied by a significant increase in mortality. Notably, both arsanilic acid and sodium
arsanilate led to an increase in the percentage of bone ash.

Experimental Protocols
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The following is a detailed methodology for the key comparative experiment cited.

Study on the Safety and Toxicity of Arsanilic Acid and
Sodium Arsanilate in Young Turkeys
Objective: To determine the effects of graded dietary levels of arsanilic acid and sodium
arsanilate on the performance and toxicity in young turkeys.

Experimental Animals: Day-old Large White turkeys.

Housing: Turkeys were housed in electrically heated battery brooders with raised wire floors.

Diet: A basal diet composed of ground yellow corn and soybean meal was formulated to be

nutritionally complete for starting turkeys. The experimental diets were created by adding

graded levels of arsanilic acid or sodium arsanilate to this basal diet.

Experimental Design:

A completely randomized design was used.

Poults were randomly assigned to different treatment groups, each receiving a specific

dietary level of either arsanilic acid or sodium arsanilate, or a control diet with no additives.

Each treatment was replicated multiple times.

Data Collection:

Body Weight: Individual bird weights were recorded at the beginning of the experiment and

at regular intervals (e.g., weekly) until the termination of the study at 28 days.

Feed Consumption: The total feed consumed by each group was recorded to calculate feed

efficiency.

Mortality: The number of mortalities in each group was recorded daily.

Bone Ash: At the end of the experiment, a sample of birds from each treatment group was

euthanized, and their tibias were collected for bone ash analysis to assess bone

mineralization.
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Statistical Analysis: The collected data were subjected to analysis of variance (ANOVA) to

determine the statistical significance of the differences between the treatment groups.

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship

between the dietary inclusion of arsenicals and their observed effects.
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Experimental workflow for the turkey performance study.
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Logical relationship between arsenical dosage and effects.

To cite this document: BenchChem. [A Comparative Analysis of Arsanilic Acid and Sodium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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